Cas no 862758-63-2 (4-(4-fluorobenzenesulfonyl)-2-phenyl-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine)

• Product Name: 4-(4-fluorobenzenesulfonyl)-2-phenyl-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine
• CAS No: 862758-63-2
• MF: C₂₁H₁₆FN₃O₃S
• MW: 409.433446884155
• CID: 5421525
• PubChem ID: 16812302
• Update Time: 2025-06-03

4-(4-fluorobenzenesulfonyl)-2-phenyl-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 862758-63-2
• 4-((4-fluorophenyl)sulfonyl)-2-phenyl-N-(pyridin-3-ylmethyl)oxazol-5-amine
• 4-(4-fluorophenyl)sulfonyl-2-phenyl-N-(pyridin-3-ylmethyl)-1,3-oxazol-5-amine
• F3309-1894
• AKOS002747962
• VU0609983-1
• 4-(4-fluorobenzenesulfonyl)-2-phenyl-N-[(pyridin-3-yl)methyl]-1,3-oxazol-5-amine
• N-[4-[(4-Fluorophenyl)sulfonyl]-2-phenyl-5-oxazolyl]-3-pyridinemethanamine
• 4-(4-fluorobenzenesulfonyl)-2-phenyl-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine

• Inchi： 1S/C21H16FN3O3S/c22-17-8-10-18(11-9-17)29(26,27)21-20(24-14-15-5-4-12-23-13-15)28-19(25-21)16-6-2-1-3-7-16/h1-13,24H,14H2
• InChI Key： TZZMAXLCLLCADD-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CNC1OC(C2=CC=CC=C2)=NC=1S(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 409.08964072g/mol
• Monoisotopic Mass: 409.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 638.3±65.0 °C(Predicted)
• pka: 4.74±0.10(Predicted)

Additional information on 4-(4-fluorobenzenesulfonyl)-2-phenyl-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine

4-(4-fluorobenzenesulfonyl)-2-phenyl-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine: A Comprehensive Overview

4-(4-fluorobenzenesulfonyl)-2-phenyl-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine, identified by the CAS number 862758-63, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their unique electronic properties and biological activities.

The structure of this compound is characterized by a central oxazole ring, which is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. The oxazole ring is substituted at position 4 with a 4-fluorobenzenesulfonyl group and at position 2 with a phenyl group. Additionally, the nitrogen atom at position 5 is substituted with a pyridinylmethyl group, specifically a pyridine ring attached via a methylene bridge at the 3-position of the pyridine ring.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels for this compound. Recent studies have focused on optimizing the synthesis pathway to reduce costs and improve efficiency, making it more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a drug candidate. Oxazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of electron-withdrawing groups such as the fluorobenzenesulfonyl moiety enhances the electrophilic character of the oxazole ring, making it an attractive target for nucleophilic attacks by biological molecules.

Recent research has highlighted the role of this compound in inhibiting certain kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The pyridinylmethyl group attached to the oxazole ring contributes to the compound's ability to bind to these enzymes with high affinity and specificity. This makes it a strong candidate for further preclinical studies aimed at developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties in materials science. The combination of aromatic rings and heterocyclic structures provides this compound with unique optical and electronic characteristics, making it suitable for applications in organic electronics and optoelectronics.

The development of efficient analytical methods for the characterization and quality control of this compound has been another area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and stability of the compound during synthesis and storage.

In conclusion, 4-(4-fluorobenzenesulfonyl)-2-phenyl-N-(pyridin-3-y) is a versatile compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial applications.